Cas no 2171281-39-1 ((2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propanoic acid)
(2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propanoic acid
- EN300-1276248
- 2171281-39-1
-
- Inchi: 1S/C10H17N3O2/c1-2-3-4-13-6-8(12-7-13)5-9(11)10(14)15/h6-7,9H,2-5,11H2,1H3,(H,14,15)/t9-/m1/s1
- InChI Key: HJVCWUPFWMMXML-SECBINFHSA-N
- SMILES: OC([C@@H](CC1=CN(C=N1)CCCC)N)=O
Computed Properties
- Exact Mass: 211.132076794g/mol
- Monoisotopic Mass: 211.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.1
- Topological Polar Surface Area: 81.1Ų
(2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1276248-0.05g |
(2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propanoic acid |
2171281-39-1 | 0.05g |
$888.0 | 2023-06-08 | ||
| Enamine | EN300-1276248-0.1g |
(2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propanoic acid |
2171281-39-1 | 0.1g |
$930.0 | 2023-06-08 | ||
| Enamine | EN300-1276248-0.25g |
(2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propanoic acid |
2171281-39-1 | 0.25g |
$972.0 | 2023-06-08 | ||
| Enamine | EN300-1276248-0.5g |
(2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propanoic acid |
2171281-39-1 | 0.5g |
$1014.0 | 2023-06-08 | ||
| Enamine | EN300-1276248-1.0g |
(2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propanoic acid |
2171281-39-1 | 1g |
$1057.0 | 2023-06-08 | ||
| Enamine | EN300-1276248-2.5g |
(2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propanoic acid |
2171281-39-1 | 2.5g |
$2071.0 | 2023-06-08 | ||
| Enamine | EN300-1276248-5.0g |
(2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propanoic acid |
2171281-39-1 | 5g |
$3065.0 | 2023-06-08 | ||
| Enamine | EN300-1276248-10.0g |
(2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propanoic acid |
2171281-39-1 | 10g |
$4545.0 | 2023-06-08 | ||
| Enamine | EN300-1276248-50mg |
(2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propanoic acid |
2171281-39-1 | 50mg |
$707.0 | 2023-10-01 | ||
| Enamine | EN300-1276248-100mg |
(2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propanoic acid |
2171281-39-1 | 100mg |
$741.0 | 2023-10-01 |
(2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propanoic acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on (2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propanoic acid
Comprehensive Overview of (2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propanoic acid (CAS No. 2171281-39-1)
The compound (2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propanoic acid, identified by its CAS No. 2171281-39-1, is a specialized amino acid derivative with a unique structural framework. This molecule features an imidazole ring substituted with a butyl group, coupled with a propanoic acid backbone, making it a subject of interest in medicinal chemistry and biochemical research. Its chiral center at the 2-position adds to its stereochemical complexity, which is crucial for its potential applications in drug design and enzyme studies.
In recent years, the demand for custom amino acids and heterocyclic compounds has surged, driven by advancements in peptide therapeutics and small-molecule drug discovery. Researchers are particularly intrigued by the imidazole-containing derivatives like (2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propanoic acid due to their role in modulating protein-protein interactions and enzyme inhibition. This compound's butyl-substituted imidazole moiety is often explored for its lipophilicity, which can enhance membrane permeability—a critical factor in optimizing drug candidates.
The synthesis of CAS No. 2171281-39-1 typically involves multi-step organic reactions, including protection-deprotection strategies and stereoselective synthesis to maintain the (R)-configuration. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity. Given the growing emphasis on green chemistry, alternative synthetic routes using biocatalysis or flow chemistry are also being investigated to reduce environmental impact.
From a commercial perspective, (2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propanoic acid is often sought after by pharmaceutical companies and academic labs focusing on neurodegenerative diseases and metabolic disorders. Its structural similarity to endogenous amino acids allows it to act as a building block for peptide mimetics or allosteric modulators. Additionally, its potential role in metal chelation has sparked interest in developing therapeutics for conditions like Alzheimer's disease, where metal ion dysregulation is implicated.
For researchers querying "buy (2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propanoic acid" or "CAS 2171281-39-1 suppliers," it's essential to note that this compound is typically available in small quantities for R&D purposes. Reputable suppliers provide certificates of analysis (CoA) and MSDS to ensure compliance with safety and regulatory standards. Storage recommendations usually include cool, dry conditions to prevent degradation, given the sensitivity of the imidazole ring to moisture and light.
In summary, (2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propanoic acid represents a versatile scaffold in modern drug discovery. Its combination of chirality, heterocyclic functionality, and amino acid backbone positions it as a valuable tool for addressing unmet medical needs. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in the quest for innovative therapeutics.
2171281-39-1 ((2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)